1-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]methanesulfonamide
• InChI: InChI=1S/C11H12FN3O3S/c1-8-14-11(18-15-8)6-13-19(16,17)7-9-2-4-10(12)5-3-9/h2-5,13H,6-7H2,1H3
• InChI Key: JQCCUZATJUTFRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CNS(=O)(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C11H12FN3O3S
• Molecular Weight: 285.30 g/mol

Description

1-(4-fluorophenyl)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)methanesulfonamide, also known as Compound A, is a sulfonamide-based compound that has been extensively studied for its potential applications in various scientific fields. This compound is known for its unique chemical structure and its ability to interact with biological systems in a specific manner. In

Scientific Research Applications

• Structural Studies and Supramolecular Assembly : A study by Dey et al. (2015) focused on the structural analysis of nimesulidetriazole derivatives, closely related to the compound . This research explored the nature of intermolecular interactions and the impact of substitution on supramolecular assembly, highlighting the relevance of such compounds in the understanding of molecular geometry and crystallography (Dey et al., 2015).

• Synthesis and Biological Activity : Watanabe et al. (1997) synthesized a series of methanesulfonamide pyrimidine- and N-methanesulfonyl pyrrole-substituted compounds, demonstrating their potential as HMG-CoA reductase inhibitors. This showcases the compound's relevance in the development of cholesterol biosynthesis inhibitors (Watanabe et al., 1997).

• Anti-Inflammatory and Anti-Arthritic Applications : Beers et al. (1997) studied N-(5-substituted) thiophene-2-alkylsulfonamides, a class of compounds including derivatives similar to the one , for their potent inhibition of 5-lipoxygenase. These compounds have shown significant anti-inflammatory activity in animal models, indicating potential therapeutic applications in conditions like arthritis (Beers et al., 1997).

• Applications in Fuel Cells : Xu et al. (2013) researched the use of sulfonated poly (aryl ether sulfone) containing 1, 3, 4-oxadiazole in proton exchange membranes for medium-high temperature fuel cells. This application is crucial in the development of more efficient and stable materials for fuel cell technologies (Xu et al., 2013).

• Inhibitors of Cholesterol Biosynthesis : Another study by Watanabe et al. (1997) on methanesulfonamide pyrimidine-substituted compounds, which are structurally related to the compound of interest, highlighted their role as potent inhibitors of cholesterol biosynthesis. This indicates potential applications in managing cholesterol-related conditions (Watanabe et al., 1997).